Cas no 6046-63-5 (5-Chloro-3’,5’-di-O-acetyl-2'-deoxyuridine)

• Product Name: 5-Chloro-3’,5’-di-O-acetyl-2'-deoxyuridine
• CAS No: 6046-63-5
• MF: C₁₃H₁₅ClN₂O₇
• MW: 346.720402956009
• CID: 952123
• PubChem ID: 11002516
• Update Time: 2025-04-19

5-Chloro-3’,5’-di-O-acetyl-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3',5'-di-O-acetyl-2'-deoxyuridine
• 5-Chloro-3’,5’-di-O-acetyl-2´-deoxyuridine
• [(2R,3S,5R)-3-acetyloxy-5-(5-chloro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
• 5-CHLORO-3?5?DI-O-ACETYL-2'-DEOXYURIDINE
• 5-Chloro-3’,5’-di-O-acetyl-2?-deoxyuridine
• 5-Chloro-3’,5’-di-O-acetyl-2'-deoxyuridine
• 5-Chloro-35di-O-acetyl-2'-deoxyuridine
• 5-Chloro-2'-deoxyuridine 3',5'-Diacetate
• 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine
• 6046-63-5
• DTXSID10451483

• Inchi： 1S/C13H15ClN2O7/c1-6(17)21-5-10-9(22-7(2)18)3-11(23-10)16-4-8(14)12(19)15-13(16)20/h4,9-11H,3,5H2,1-2H3,(H,15,19,20)/t9-,10+,11+/m0/s1
• InChI Key： VYGRPIVVXOHVEA-HBNTYKKESA-N
• SMILES： ClC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)=O)=O

Computed Properties

• Exact Mass: 350.01500
• Monoisotopic Mass: 346.0567785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 157.15000
• LogP: 0.23530